Cas no 225233-69-2 (2-Amino-4-(o-tolyl)butanoic acid)

• Product name: 2-Amino-4-(o-tolyl)butanoic acid
• CAS No: 225233-69-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1037292
• PubChem ID: 55253183

2-Amino-4-(o-tolyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(o-tolyl)butanoic acid
• 2-amino-4-(2-methylphenyl)butanoic acid
• 2-Methyl-DL-homophenylalanine
• AKOS006287024
• 2-Amino-4-(o-tolyl)butanoicacid
• F2147-2058
• 225233-69-2
• DTXSID60716973
• AB33748
• AB33742
• CS-0359042
• DB-346716
• (R)-2-AMINO-4-O-TOLYL-BUTYRIC ACID
• (S)-2-AMINO-4-O-TOLYL-BUTYRIC ACID
• 2-AMINO-4-O-TOLYL-BUTYRIC ACID
• SCHEMBL5322254
• AB33744

• Inchi： InChI=1S/C11H15NO2/c1-8-4-2-3-5-9(8)6-7-10(12)11(13)14/h2-5,10H,6-7,12H2,1H3,(H,13,14)
• InChI Key： UIINSJBTFLRMLY-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1CCC(C(=O)O)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives